Cas no 622353-39-3 (2-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamidoacetic acid)

• Product Name: 2-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamidoacetic acid
• CAS No: 622353-39-3
• MF: C₇H₉N₃O₄S
• MW: 231.229059934616
• CID: 5928979
• PubChem ID: 2793583
• Update Time: 2025-08-05

2-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamidoacetic acid
• 2-[2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamido]acetic acid
• Glycine, N-[(2-amino-4,5-dihydro-4-oxo-5-thiazolyl)acetyl]- (9CI)
• 2-(2-(2-imino-4-oxothiazolidin-5-yl)acetamido)acetic acid
• MFCD04505073
• 622353-39-3
• AKOS000267616
• SR-01000087554-1
• 2-[[2-(2-amino-4-oxo-1,3-thiazol-5-yl)acetyl]amino]acetic Acid
• AB00674634-01
• AP-906/42288172
• AKOS016089600
• SR-01000087554
• {[(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetyl]amino}acetic acid
• F1553-0122

• Inchi： 1S/C7H9N3O4S/c8-7-10-6(14)3(15-7)1-4(11)9-2-5(12)13/h3H,1-2H2,(H,9,11)(H,12,13)(H2,8,10,14)
• InChI Key： QKFXDAWDCWLXSL-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNC(CC1SC(N)=NC1=O)=O

Computed Properties

• Exact Mass: 231.03137695g/mol
• Monoisotopic Mass: 231.03137695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Density: 1.82±0.1 g/cm3(Predicted)
• pka: 3.37±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamidoacetic acid

Introduction to 2-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamidoacetic acid (CAS No. 622353-39-3)

2-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamidoacetic acid (CAS No. 622353-39-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of thiazolidine and features a complex structure with multiple functional groups, including an imino group, an oxo group, and an acetamidoacetic acid moiety. The intricate arrangement of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamidoacetic acid is characterized by a five-membered thiazolidine ring with an imino group at the 2-position and an oxo group at the 4-position. The acetamidoacetic acid moiety is attached to the 5-position of the thiazolidine ring through an acetamide linkage. This structure provides a foundation for its diverse biological activities and potential therapeutic applications.

In recent years, extensive research has been conducted to explore the biological activities of 2-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamidoacetic acid. Studies have shown that this compound exhibits potent antimicrobial properties, making it a promising candidate for the development of new antibiotics. The thiazolidine ring and the imino group are believed to play crucial roles in its antimicrobial activity by disrupting bacterial cell wall synthesis and inhibiting essential enzymes involved in microbial metabolism.

Beyond its antimicrobial properties, 2-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamidoacetic acid has also been investigated for its anti-inflammatory effects. Research has demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it could be a potential therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamidoacetic acid have also been studied to understand its behavior in biological systems. Preliminary data indicate that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for its potential use as an oral medication. Additionally, it has been found to have low toxicity in animal models, further supporting its safety for clinical applications.

In the context of drug discovery, 2-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamidoacetic acid serves as a valuable lead compound for the development of novel therapeutics. Its unique chemical structure provides a scaffold for further modification and optimization to enhance its potency and selectivity. Researchers are actively exploring various derivatives of this compound to identify more effective analogs with improved pharmacological properties.

The synthesis of 2-2-(2-imino-4-oxyo1,3-thiazolidin5yl)acetamidoacetic acid involves several steps and requires precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the condensation of cysteamine with chloroacetyl chloride followed by cyclization to form the thiazolidine ring. Subsequent reactions involve the introduction of the imino group and the acetamidoacetic acid moiety through carefully controlled chemical transformations.

To further enhance its therapeutic potential, researchers are also investigating the formulation of 2--(imino--oxo--thiazolidin--yl)acetamidoacetic acid. Various delivery systems, such as nanoparticles and liposomes, are being explored to improve its solubility, stability, and targeted delivery to specific tissues or cells. These advanced formulations aim to maximize the therapeutic benefits while minimizing side effects.

In conclusion, 2--(imino--oxo--thiazolidin--yl)acetamidoacetic acid (CAS No. 622353--9) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers specific biological activities that make it a promising candidate for developing new drugs with antimicrobial and anti-inflammatory properties. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, highlighting its importance in modern drug discovery efforts.